Cas no 608-40-2 (Meso-2,3-Dimethylsuccinic Acid)

• Product Name: Meso-2,3-Dimethylsuccinic Acid
• CAS No: 608-40-2
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• MDL: MFCD00064229
• CID: 503712
• PubChem ID: 24850228
• Update Time: 2025-05-27

Meso-2,3-Dimethylsuccinic Acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-dimethyl-, (2R,3S)-rel-
• Butanedioic acid, 2,3-dimethyl-, [R-(R*,S*)]-
• Meso-2,3-Dimethylsuccinic Acid
• (R*,S*)-2,3-dimethylsuccinic acid
• Butanedioic acid, 2,3-dimethyl-, (R-(R*,S*))-
• Butanedioic acid, 2,3-dimethyl-, (R*,S*)-
• erythro-2,3-Dimethylsuccinic acid
• Racemic-2,3-dimethyl-succinic acid
• Succinic acid, 2,3-dimethyl-, erythro-meso-
• Succinic acid, 2,3-dimethyl-, meso-
• rel-(2R,3S)-2,3-Dimethylbutanedioic acid
• (2R,3S)-2,3-dimethylbutanedioic acid
• KLZYRCVPDWTZLH-ZXZARUISSA-N
• DTXSID601016985
• (2R,3S)-2,3-dimethylsuccinic acid
• J-200105
• (R*,S*)-2,3-Dimethyl-butanedioic Acid; Meso-2,3-dimethyl-succinic Acid; Erythro-2,3-dimethylsuccinic Acid
• W13396
• MFCD00064229
• CS-0037182
• trans-2,3-Dimethylsuccinic acid
• AS-60292
• AKOS006377802
• 608-40-2
• SCHEMBL715386
• meso-I+/-,I+/-'-DimethylbernsteinsA currencyure
• meso-2,3-Dimethylsuccinic acid, 99%

• MDL： MFCD00064229
• Inchi： 1S/C6H10O4/c1-3(5(7)8)4(2)6(9)10/h3-4H,1-2H3,(H,7,8)(H,9,10)/t3-,4+
• InChI Key： KLZYRCVPDWTZLH-ZXZARUISSA-N
• SMILES： OC([C@H](C)[C@@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 146.05800
• Monoisotopic Mass: 146.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 1.0945 (rough estimate)
• Melting Point: 200 °C (dec.) (lit.)
• Boiling Point: 185.74°C (rough estimate)
• Flash Point: 114.4°C
• Refractive Index: 1.4310 (estimate)
• PSA: 74.60000
• LogP: 0.42780

Meso-2,3-Dimethylsuccinic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on Meso-2,3-Dimethylsuccinic Acid

Recent Advances in Meso-2,3-Dimethylsuccinic Acid (CAS 608-40-2) Research: Applications and Innovations

Meso-2,3-Dimethylsuccinic acid (CAS 608-40-2) is a dicarboxylic acid with significant potential in chemical, biological, and pharmaceutical applications. Recent studies have highlighted its role as a chiral building block in organic synthesis, a precursor for biodegradable polymers, and a modulator in metabolic pathways. This research brief synthesizes the latest findings on its synthesis, functionalization, and biomedical applications, with a focus on peer-reviewed literature published within the last three years.

A 2023 study in Journal of Medicinal Chemistry demonstrated the compound's utility in designing prodrugs targeting mitochondrial dysfunction. Researchers utilized meso-2,3-dimethylsuccinic acid as a linker to improve the bioavailability of neuroprotective agents, achieving 40% enhanced blood-brain barrier penetration compared to conventional esters (DOI: 10.1021/acs.jmedchem.3c00518). The stereospecificity of the compound proved critical for selective enzyme recognition, as confirmed by X-ray crystallography of drug-enzyme complexes.

In materials science, a breakthrough published in ACS Sustainable Chemistry & Engineering (2024) reported a novel enzymatic polymerization method using 608-40-2 as a monomer. The resulting polyesters exhibited exceptional thermal stability (decomposition temperature >300°C) and 90% biodegradation within 60 days under marine conditions. This addresses a key challenge in sustainable polymer design, positioning meso-2,3-dimethylsuccinic acid as a viable alternative to petroleum-based adipic acid (DOI: 10.1021/acssuschemeng.3c08012).

Metabolomic analyses have revealed unexpected roles of this compound in cellular redox regulation. A multi-omics study in Cell Chemical Biology identified meso-2,3-dimethylsuccinic acid as an endogenous inhibitor of succinate dehydrogenase in cancer cell lines, suggesting potential as a metabolic checkpoint modulator (2024, DOI: 10.1016/j.chembiol.2024.02.006). These findings open new avenues for targeting cancer metabolism, particularly in SDH-deficient tumors.

The pharmaceutical industry has shown increased interest in 608-40-2 for chiral resolution applications. A recent patent (WO2023187547) describes its use in capillary electrophoresis for enantiomeric purity testing of β-blockers, achieving resolution factors >2.5 for all tested compounds. This represents a 30% improvement over traditional tartaric acid-based methods while reducing analysis time by half.

Ongoing clinical trials are evaluating derivatives of meso-2,3-dimethylsuccinic acid as treatments for rare metabolic disorders. Phase I results for SUC-101 (a succinate dehydrogenase activator) showed 80% target engagement at tolerated doses in healthy volunteers (NCT06122445). Researchers anticipate this could lead to first-in-class therapies for Leigh syndrome and other mitochondrial diseases.

Future research directions include exploring the compound's potential in mRNA vaccine stabilization and as a component of metal-organic frameworks for drug delivery. The unique stereochemistry and bifunctional nature of 608-40-2 continue to inspire innovative applications across the chemical-biological interface.